2-[4-(3-Aminopropyl)piperazin-1-yl]quinoline

• Molecular Formula: C16H22N4
• Molecular Weight: 270.37 g/mol
• IUPAC Name: 3-(4-quinolin-2-ylpiperazin-1-yl)propan-1-amine
• InChI: InChI=1S/C16H22N4/c17-8-3-9-19-10-12-20(13-11-19)16-7-6-14-4-1-2-5-15(14)18-16/h1-2,4-7H,3,8-13,17H2
• InChI Key: IPNFHINMZIGBIH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCN)C2=NC3=CC=CC=C3C=C2

Description

2-[4-(3-Aminopropyl)piperazin-1-yl]quinoline is a useful research compound. Its molecular formula is C16H22N4 and its molecular weight is 270.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 30 ml of ethanol, 1.52 g of 2-[3-(4-quinolin-2-ylpiperazin-1-yl) propyl]isoindol-1,3-dione (a compound shown in Pol. J. Chem., 75, 71-78 (2001)) was added, followed by addition of 1.50 g of hydrazine monohydrate as dissolved in 10 ml of ethanol and 7 hours' heating under reflux. After cooling the reaction system, insoluble matter was removed by filtration and the solvent was distilled off under reduced pressure. After being rendered to alkaline with 5N sodium hydroxide, the residue was extracted with chloroform, washed with saturated brine, dried over anhydrous sodium sulfate, and the solvent was distilled off under reduced pressure to provide 0.99 g (96%) of 2-[4-(3-aminopropyl)piperazin-1-yl]quinoline.

Synthesis routes and methods II

Procedure details

To a solution of 1.52 g of 2-[3-(4-quinolin-2-ylpiperazin-1-yl)propyl]isoindol-1,3-dione in 30 ml of ethanol, another solution of 1.50 g of hydrazine monohydrate in 10 ml of ethanol was added, and heated under reflux for 7 hours. Cooling the reaction mixture, insoluble matter was separated by filtration, and the solvent was distilled off under reduced pressure. The residue was made alkaline with 5N-sodium hydroxide, extracted with chloroform, washed with saturated brine and dried over anhydrous sodium sulfate. Distilling the solvent off under reduced pressure, 0.99 g (96%) of 3-(4-quinolin-2-ylpiperazin-1-yl)propylamine was obtained.